4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate
Overview
Description
4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields, including medicinal chemistry and material science. This compound is a derivative of benzoic acid and has a molecular weight of 424.12 g/mol.
Mechanism of Action
The mechanism of action of 4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins, which are known to play a role in inflammation.
Biochemical and physiological effects:
Studies have shown that 4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate exhibits low toxicity towards normal cells and tissues, making it a promising candidate for further development as a therapeutic agent. This compound has also been shown to exhibit good solubility in organic solvents, which makes it suitable for use in various applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate in lab experiments is its ease of synthesis and purification. However, this compound is relatively unstable and can undergo decomposition under certain conditions. Therefore, it is important to handle this compound with care and store it properly.
Future Directions
There are several future directions for the research and development of 4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate. One potential area of research is the further investigation of its anticancer and anti-inflammatory activities. Another area of research is the development of new synthetic methods for this compound that can improve its yield and purity. Additionally, this compound can be further explored for its potential use in material science applications, such as OLEDs and liquid crystals.
Scientific Research Applications
4-cyano-2-iodo-6-methoxyphenyl 3-methylbenzoate has been extensively studied for its potential use as a building block in the synthesis of various biologically active molecules. It has been reported to exhibit anticancer, antimicrobial, and anti-inflammatory activities. This compound has also been investigated for its potential use in the development of organic light-emitting diodes (OLEDs) and liquid crystals.
properties
IUPAC Name |
(4-cyano-2-iodo-6-methoxyphenyl) 3-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12INO3/c1-10-4-3-5-12(6-10)16(19)21-15-13(17)7-11(9-18)8-14(15)20-2/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCXAOYLVFXNVGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)OC2=C(C=C(C=C2I)C#N)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12INO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyano-2-iodo-6-methoxyphenyl) 3-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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